Cas no 1311254-50-8 (Tert-butyl 2-cyanothiomorpholine-4-carboxylate)

• Product Name: Tert-butyl 2-cyanothiomorpholine-4-carboxylate
• CAS No: 1311254-50-8
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• MDL: MFCD11975781
• CID: 4727031
• PubChem ID: 53420007
• Update Time: 2025-10-28

Tert-butyl 2-cyanothiomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-BOC-2-CYANOTHIOMORPHOLINE
• TERT-BUTYL 2-CYANOTHIOMORPHOLINE-4-CARBOXYLATE
• FCH1628906
• AX8266585
• MFCD11975781
• CS-0173033
• 1311254-50-8
• tert-Butyl2-cyanothiomorpholine-4-carboxylate
• AS-36064
• AKOS027328901
• DTXSID301166216
• 4-Thiomorpholinecarboxylic acid, 2-cyano-, 1,1-dimethylethyl ester
• Tert-butyl 2-cyanothiomorpholine-4-carboxylate

• MDL： MFCD11975781
• Inchi： 1S/C10H16N2O2S/c1-10(2,3)14-9(13)12-4-5-15-8(6-11)7-12/h8H,4-5,7H2,1-3H3
• InChI Key： MTGBWJCVLSVUQM-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OC(C)(C)C)CC1C#N

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6
• XLogP3: 1.4

Experimental Properties

• Color/Form: White to Yellow Solid

Tert-butyl 2-cyanothiomorpholine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Thiomorpholine carboxylic acids and derivatives

Additional information on Tert-butyl 2-cyanothiomorpholine-4-carboxylate

Comprehensive Guide to Tert-butyl 2-cyanothiomorpholine-4-carboxylate (CAS No. 1311254-50-8)

Tert-butyl 2-cyanothiomorpholine-4-carboxylate (CAS No. 1311254-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiomorpholine derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "thiomorpholine derivatives," "cyanothiomorpholine synthesis," and "Tert-butyl carboxylate applications" to explore its potential.

The compound's unique structure, featuring a cyanothiomorpholine core and a Tert-butyl carboxylate group, makes it highly versatile. Its molecular formula is C₁₀H₁₆N₂O₂S, with a molecular weight of 228.31 g/mol. The presence of both cyano and thiomorpholine functionalities enhances its reactivity, enabling its use in multicomponent reactions and as a building block for nitrogen- and sulfur-containing heterocycles.

In recent years, the demand for Tert-butyl 2-cyanothiomorpholine-4-carboxylate has surged due to its role in drug discovery. Searches for "pharmaceutical intermediates 2024" and "heterocyclic compounds in medicine" highlight its relevance. The compound is particularly valuable in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Its stability under various reaction conditions further boosts its appeal for scalable synthesis.

From an industrial perspective, Tert-butyl 2-cyanothiomorpholine-4-carboxylate is synthesized via efficient routes involving thiomorpholine ring formation followed by cyanation and esterification. Optimized protocols ensure high yields and purity, addressing common queries like "how to synthesize cyanothiomorpholine" and "best practices for carboxylate protection." Advanced techniques such as flow chemistry and green solvents are increasingly applied to improve sustainability.

The compound's applications extend beyond pharmaceuticals. It serves as a precursor for agrochemicals and functional materials, aligning with trends like "green chemistry in agrochemicals" and "high-performance material design." Its sulfur moiety contributes to chelating properties, useful in catalytic systems and polymer modifications. Researchers also explore its potential in covalent organic frameworks (COFs) for gas storage and separation.

Quality control of Tert-butyl 2-cyanothiomorpholine-4-carboxylate (CAS 1311254-50-8) involves rigorous analytical methods, including HPLC, NMR, and mass spectrometry. FAQs such as "how to analyze thiomorpholine derivatives" emphasize the need for precise characterization. Suppliers often provide certificates of analysis (CoA) to ensure compliance with industry standards, catering to queries like "reliable CAS 1311254-50-8 suppliers."

Market insights reveal growing investments in custom synthesis and contract manufacturing for compounds like this. Keywords like "bulk thiomorpholine suppliers" and "specialty chemicals market growth" reflect commercial interest. Regulatory compliance, particularly REACH and FDA guidelines, remains a critical discussion point for global trade.

In summary, Tert-butyl 2-cyanothiomorpholine-4-carboxylate stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with evolving synthetic strategies, position it as a cornerstone in modern organic chemistry. Whether for drug development or advanced material science, this compound continues to inspire solutions to real-world challenges.